Cas no 1544167-67-0 (1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester
• CAS No: 1544167-67-0
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD26726964
• CID: 5180829
• PubChem ID: 83853679
• Update Time: 2026-03-05

1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester
• SCHEMBL25263715
• SY344557
• PS-18960
• SY323378
• SY392089
• 1544167-67-0
• (2S,5R)-1-(tert-Butoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid
• MFCD26726964
• 1-tert-butoxycarbonyl-5-fluoro-piperidine-2-carboxylic acid
• Z3242894446
• 5-Fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• AT28177
• (2S,5R)-1-Boc-5-fluoropiperidine-2-carboxylic Acid
• (2R,5R)-1-Boc-5-fluoropiperidine-2-carboxylic Acid
• EN300-6738119
• MFCD31744029
• 2165534-63-2
• MFCD31744027
• 1-Boc-5-fluoro-piperidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-5-fluoropiperidine-2-carboxylic acid
• 1-BOC-5-FLUOROPIPERIDINE-2-CARBOXYLIC ACID
• (2R,5S)-1-[(tert-Butoxy)carbonyl]-5-fluoropiperidine-2-carboxylic acid
• 1-(tert-Butoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid

• MDL： MFCD26726964
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-6-7(12)4-5-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： VRAVGIAPUYVLMZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)CCC1C(O)=O

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester

Comprehensive Overview of 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester (CAS No. 1544167-67-0)

The compound 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester (CAS No. 1544167-67-0) is a fluorinated piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-fluoro substitution and the tert-butyl ester group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and protease modulators.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 5-fluoro moiety in 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester contributes to these properties, aligning with the growing trend of fluorine incorporation in medicinal chemistry. This compound is also being explored for its potential in central nervous system (CNS) drug development, a hot topic in pharmaceutical research.

The tert-butyl ester group in this molecule offers synthetic versatility, enabling facile deprotection under mild conditions. This feature is particularly advantageous in multi-step organic syntheses, where protecting group strategies are critical. Additionally, the piperidine scaffold is a privileged structure in drug design, frequently found in FDA-approved drugs targeting GPCRs and ion channels.

From an industrial perspective, 1544167-67-0 has garnered attention in green chemistry applications. Researchers are investigating solvent-free or catalytic methods for its synthesis, addressing the pharmaceutical industry's push toward sustainable manufacturing. Questions like "How to optimize the synthesis of fluorinated piperidine derivatives?" or "What are the latest applications of tert-butyl esters in drug discovery?" reflect current search trends related to this compound.

Analytical characterization of 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for pharmaceutical intermediates. The compound's stability under various storage conditions is another area of active investigation, as evidenced by frequent queries about "storage recommendations for fluorinated heterocycles."

In agrochemical research, the 5-fluoro-piperidine core has shown promise in developing novel plant growth regulators and pest control agents. This application aligns with the increasing global focus on sustainable agriculture and precision farming. The compound's potential role in addressing food security challenges has made it a subject of interdisciplinary studies combining chemistry and agricultural sciences.

Patent literature reveals growing intellectual property activity around 1544167-67-0, particularly in combinatorial chemistry libraries. Its molecular diversity makes it attractive for high-throughput screening platforms, a key strategy in modern drug discovery. The compound's drug-likeness parameters, calculated using computational methods, further support its utility in lead optimization programs.

As regulatory requirements for pharmaceuticals become more stringent, the importance of well-characterized intermediates like 1,2-Piperidinedicarboxylic acid, 5-fluoro-, 1-(1,1-dimethylethyl) ester continues to grow. Current research focuses on developing robust synthetic routes that meet ICH guidelines for impurity profiles, responding to industry needs for GMP-compliant intermediates.

The future directions for this compound include exploration in bioconjugation chemistry and prodrug development, areas receiving significant attention in targeted therapy research. Its structural features make it suitable for creating antibody-drug conjugates or other targeted delivery systems, addressing one of the most pressing challenges in oncology treatment.